Cas no 2353409-52-4 (Mal-amido-PEG8-val-gly-PAB-OH)
Mal-amido-PEG8-val-gly-PAB-OH Chemical and Physical Properties
Names and Identifiers
-
- Mal-amido-PEG8-val-gly-PAB-OH
- N-[31-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-29-oxo-4,7,10,13,16,19,22,25-octaoxa-28-azahentriaconta
- 1-[3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamido]-N-[(1S)-1-[({[4-(hydroxymethyl)phenyl]carbamoyl}methyl)carbamoyl]-2-methylpropyl]-3,6,9,12,15,18,21,24-octaoxaheptacosan-27-amide
- (2S)-2-[3-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoylamino]-N-[2-[4-(hydroxymethyl)anilino]-2-oxoethyl]-3-methylbutanamide
- AKOS040743515
- DA-55195
- BP-24317
- 2353409-52-4
- HY-141146
- CS-0115726
-
- Inchi: 1S/C40H63N5O15/c1-31(2)39(40(52)42-29-36(49)43-33-5-3-32(30-46)4-6-33)44-35(48)10-13-53-15-17-55-19-21-57-23-25-59-27-28-60-26-24-58-22-20-56-18-16-54-14-11-41-34(47)9-12-45-37(50)7-8-38(45)51/h3-8,31,39,46H,9-30H2,1-2H3,(H,41,47)(H,42,52)(H,43,49)(H,44,48)/t39-/m0/s1
- InChI Key: MYSMNFIFBSFPRJ-KDXMTYKHSA-N
- SMILES: O=C([C@H](C(C)C)NC(CCOCCOCCOCCOCCOCCOCCOCCOCCNC(CCN1C(C=CC1=O)=O)=O)=O)NCC(NC1C=CC(CO)=CC=1)=O
Computed Properties
- Exact Mass: 853.43206632 g/mol
- Monoisotopic Mass: 853.43206632 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 60
- Rotatable Bond Count: 37
- Complexity: 1250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 248
- Molecular Weight: 854.0
Mal-amido-PEG8-val-gly-PAB-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | DUD40952-1 mg |
Mal-amido-PEG8-Val-Gly-PAB-OH |
2353409-52-4 | 1mg |
$175.00 | 2023-01-05 | ||
| Biosynth | DUD40952-5 mg |
Mal-amido-PEG8-Val-Gly-PAB-OH |
2353409-52-4 | 5mg |
$568.75 | 2023-01-05 | ||
| Biosynth | DUD40952-10 mg |
Mal-amido-PEG8-Val-Gly-PAB-OH |
2353409-52-4 | 10mg |
$910.00 | 2023-01-05 | ||
| Biosynth | DUD40952-25 mg |
Mal-amido-PEG8-Val-Gly-PAB-OH |
2353409-52-4 | 25mg |
$1,706.25 | 2023-01-05 | ||
| Biosynth | DUD40952-50 mg |
Mal-amido-PEG8-Val-Gly-PAB-OH |
2353409-52-4 | 50mg |
$2,730.00 | 2023-01-05 | ||
| Chemenu | CM339035-10mg |
Mal-amido-PEG8-val-gly-PAB-OH |
2353409-52-4 | 95%+ | 10mg |
$2226 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1186366-5mg |
Mal-amido-PEG8-val-gly-PAB-OH |
2353409-52-4 | 98% | 5mg |
¥9728 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1186366-10mg |
Mal-amido-PEG8-val-gly-PAB-OH |
2353409-52-4 | 98% | 10mg |
¥20037 | 2023-04-14 | |
| A2B Chem LLC | AZ98065-5mg |
Mal-amido-PEG8-val-gly-PAB-OH |
2353409-52-4 | ≥95% | 5mg |
$963.00 | 2024-04-20 | |
| A2B Chem LLC | AZ98065-10mg |
Mal-amido-PEG8-val-gly-PAB-OH |
2353409-52-4 | ≥95% | 10mg |
$1810.00 | 2024-04-20 |
Mal-amido-PEG8-val-gly-PAB-OH Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on Mal-amido-PEG8-val-gly-PAB-OH
Mal-amido-PEG8-val-gly-PAB-OH: A Comprehensive Overview
The compound with CAS No 2353409-52-4, commonly referred to as Mal-amido-PEG8-val-gly-PAB-OH, is a highly specialized molecule that has garnered significant attention in the fields of biotechnology and pharmaceutical research. This compound is a derivative of polyethylene glycol (PEG), a well-known polymer widely used in drug delivery systems due to its biocompatibility and ability to enhance the stability and solubility of therapeutic agents. The Mal-amido group, which stands for maleimido, is a reactive moiety that facilitates conjugation with thiol-containing molecules, making it invaluable in the development of bioconjugates. The val-gly sequence refers to the valine and glycine amino acids incorporated into the structure, which contribute to the molecule's flexibility and potential for interaction with biological systems. Finally, the PAB-OH group, or para-aminobenzoic acid hydroxyl, adds another layer of functionality, enhancing the compound's versatility in various applications.
Recent studies have highlighted the potential of Mal-amido-PEG8-val-gly-PAB-OH in advanced drug delivery systems. Researchers have demonstrated that this compound can serve as a versatile linker in the construction of targeted drug delivery vehicles. For instance, its ability to conjugate with antibodies or other targeting ligands makes it ideal for creating immunotherapeutic agents. Moreover, the incorporation of PEG in its structure not only improves the pharmacokinetics of the drug but also reduces immunogenicity, which is a critical factor in ensuring long-term therapeutic efficacy.
The synthesis of Mal-amido-PEG8-val-gly-PAB-OH involves a multi-step process that combines peptide synthesis with polymer chemistry. The key steps include the activation of PEG with maleimide groups and subsequent coupling with the val-gly-PAB sequence. This process requires precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods and purification techniques have significantly improved the efficiency of this synthesis pathway, making it more accessible for large-scale production.
In terms of applications, Mal-amido-PEG8-val-gly-PAB-OH has shown promise in several therapeutic areas. One notable application is its use as a linker in antibody-drug conjugates (ADCs). By connecting cytotoxic drugs to monoclonal antibodies, this compound enables precise targeting of cancer cells while minimizing systemic toxicity. Additionally, its role in gene therapy has been explored, where it serves as a carrier for nucleic acids such as siRNA or plasmid DNA. The hydrophilic nature of PEG ensures that these nucleic acids remain stable and protected during transit to their target sites.
Recent research has also delved into the potential of Mal-amido-PEG8-val-gly-PAB-OH in diagnostic imaging. By conjugating it with fluorescent dyes or radioactive isotopes, researchers have developed novel contrast agents for imaging techniques such as MRI or PET scans. These agents offer improved sensitivity and specificity compared to traditional contrast media, paving the way for earlier disease detection and more accurate diagnosis.
The versatility of Mal-amido-PEG8-val-gly-PAB-OH extends beyond therapeutics and diagnostics. It has also found applications in material science, particularly in the development of biomaterials for tissue engineering. Its ability to promote cell adhesion while maintaining structural integrity makes it a valuable component in scaffolds designed for regenerative medicine.
Looking ahead, ongoing studies are focused on optimizing the properties of Mal-amido-PEG8-val-gly-PAB-OH further. Scientists are exploring ways to enhance its biodegradability without compromising its functionality, which would make it more suitable for long-term therapeutic applications. Additionally, efforts are being made to investigate its compatibility with emerging drug delivery technologies such as nanomedicine and gene editing tools.
In conclusion, Mal-amido-PEG8-val-gly-PAB-OH (CAS No 2353409-52-4) represents a cutting-edge molecule with vast potential across multiple domains. Its unique combination of PEG-based properties and functional groups positions it as a key player in advancing modern medicine and biotechnology. As research continues to uncover new applications and improvements, this compound is poised to make significant contributions to healthcare innovation.
2353409-52-4 (Mal-amido-PEG8-val-gly-PAB-OH) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)